Imidazo[1,2-a]pyridin-3-ylmethanol

• IUPAC Name: imidazo[1,2-a]pyridin-3-ylmethanol
• InChI: InChI=1S/C8H8N2O/c11-6-7-5-9-8-3-1-2-4-10(7)8/h1-5,11H,6H2
• InChI Key: SWAGAGZXOOYJDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C=C1)CO
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID20545524
• Molecular Weight: 148.16 g/mol
• CAS RN: 30489-43-1

Description

Imidazo[1,2-a]pyridin-3-ylmethanol is a chemical compound with the CAS Number: 30489-43-1. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions are employed for the synthesis of this scaffold.

Molecular Structure Analysis

The molecular weight of Imidazo[1,2-a]pyridin-3-ylmethanol is 148.16. The InChI code is 1S/C8H8N2O/c11-6-7-5-9-8-3-1-2-4-10(7)8/h1-5,11H,6H2.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridin-3-ylmethanol is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Materials Science and Optoelectronics

• Imidazo[1,2-a]pyridine derivatives have shown great potential in materials science. Their unique chemical structure and versatility make them suitable for various technological applications.
• They have been used in the development of optoelectronic devices. However, the specific methods of application or experimental procedures are not detailed in the source.
• The outcomes of these applications are promising innovations in optoelectronic devices, but no specific quantitative data or statistical analyses are provided.

Sensors

• Imidazo[1,2-a]pyridine derivatives have also been used in the development of sensors.
• The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the source.

Pharmaceutical Field

• In the pharmaceutical field, imidazo[1,2-a]pyridine derivatives have been used in the development of anti-cancer drugs.
• The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the source.

Confocal Microscopy and Imaging

• Imidazo[1,2-a]pyridine derivatives have been used as emitters for confocal microscopy and imaging.
• The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the source.

Insomnia Treatment

• In medicine, imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, which are closely related to imidazo[1,2-a]pyridin-3-ylmethanol, are used to treat short-term insomnia.
• The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the source.

Antiulcer Agents

• New imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antisecretory and cytoprotective antiulcer agents.
• The synthetic routes began with cyclization of aminopyridines and chloro ketones to give imidazo[1,2-a]pyridines.
• The specific results or outcomes obtained are not detailed in the source.

Chemical Synthesis

• Imidazo[1,2-a]pyridin-3-ylmethanol is a chemical compound with the CAS Number: 30489-43-1. It is often used in chemical synthesis.
• The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the source.

Luminescent Materials

• Imidazo[1,5-a]pyridine derivatives, which are closely related to imidazo[1,2-a]pyridin-3-ylmethanol, have been found to be useful, luminescent, and versatile scaffolds for different applications.
• These compounds have great potential in several research areas, from materials science to the pharmaceutical field. They have been used in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging.
• The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the source.

Safety And Hazards

The compound is considered hazardous. It has the GHS07 pictogram and the signal word is "Warning". The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Future Directions

Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They are considered valuable for future research due to their wide range of applications in medicinal chemistry. The development of new TB drugs is one of the initiatives where imidazo[1,2-a]pyridines are being used.

Synthesis routes and methods

Procedure details

A mixture of 9.4 g (0.1 mole) of 2-aminopyridine and 19.2 g (0.11 mole) of 45% aqueous chloroacetaldehyde was stirred, during which spontaneous heating occurred. When the exothermic reaction subsided, the mixture was dissolved in methanol containing 15 ml of concentrated aqueous ammonia and extracted with dichloromethane. The organic layer was dried over magnesium sulfate, filtered, and concentrated in vacuo to an oil. Distillation at 80-83° and 0.2 mm Hg pressure yielded 10.5 g of imidazo[1,2-a]pyridine as an oil. A solution of 9.5 g (80.5 mmole) of imidazo[1,2-a]pyridine in 60 ml of dimethylformamide was heated to 90°. Phosphorus oxychloride (9.27 ml, ca. 100 mmole) was added dropwise over a twenty minute period, and the mixture was stirred at 90° for two hours and at room temperature for an additional twenty hours. The mixture was diluted with 60 ml of water and made basic with 30% aqueous sodium hydroxide. The resultant solid was collected by filtration, washed with water, and air dried to yield 1.8 g of 3-imidazo[1,2-a]pyridinecarboxaldehyde as the analytically pure p hydrate. [Calcd. for C8H6N2O.H2O: C, 58.53; H, 3.68; N, 17.06. Found: C, 58.77; H, 3.68; N, 17.48.]To a solution of 1.6 g (10 mmole) of 3-imidazo[1,2-a]-pyridinecarboxaldehyde in 15 ml of methanol was added 204 mg (5.4 mmole) of sodium borohydride. After one hour the mixture was acidified with concentrated hydrochloric acid and then concentrated in vacuo. Recrystallization of the residue from ethanol yielded 707 mg of 3-hydroxymethylimidazo[1,2-a]pyridine as the hydrochloride salt. A 500 mg (2.7 mmole) portion of the hydroxymethyl compound was dissolved in 3.0 ml of concentrated hydrochloric acid and heated at 80° for one hour. The mixture was concentrated in vacuo and the residue was recrystallized from isopropyl alcohol to yield 465 mg of 3-chloromethylimidazo[1,2-a]pyridine as the hydrochloride salt. A mixture of 390 mg (1.92 mmole) of the chloromethyl compound and 288 mg (1.92 mmole) of 2-mercaptobenzimidazole in 7 ml of isopropyl alcohol was stirred for one hour. The precipitate that formed was collected and partitioned between 5% aqueous sodium hydroxide and dichloromethane. The organic layer was washed with water, dried over magnesium sulfate, filtered and concentrated in vacuo. Trituration of the residue with diethyl ether yielded the title compound as an analytically pure solid. Structure assignment was supported by the nmr spectrum and by elemental analysis.

Citations

Silver‐Catalyzed Cyclization of N‐(Prop‐2‐yn‐1‐yl)pyridin‐2‐amines

M Chioua, E Soriano, L Infantes… - European Journal of …, 2013 - Wiley Online Library

We report herein the silver‐catalyzed cycloisomerization of readily available N‐(prop‐2‐yn‐1‐yl)pyridine‐2‐amines as a new and practical method for the synthesis of differently …

Number of citations: 28 chemistry-europe.onlinelibrary.wiley.com